Cas no 69056-25-3 (2-Acetoxy-3-phenylpropanoic acid)

• Product Name: 2-Acetoxy-3-phenylpropanoic acid
• CAS No: 69056-25-3
• Molecular Formula: C₁₁H₁₂O₄
• Molecular Weight: 208.21058
• CID: 972978
• PubChem ID: 11106576

2-Acetoxy-3-phenylpropanoic acid Properties

Names and Identifiers

• 2-Acetoxy-3-phenylpropanoic acid
• 2-acetoxy-3-phenyl-propionic acid
• 2-acetyloxy-3-phenylpropanoic acid
• benzenepropanoic acid, α-(acetyloxy)-
• LogP
• 3-phenyl-2-methylcarbonyloxypropanoic acid
• (RS)-2-acetyloxy-3-phenyl propanoic acid
• VLUWDAHVYCOUSR-UHFFFAOYSA-N
• 2-Acetoxy-3-phenylpropanoicacid
• DS-7050
• 2-(ACETYLOXY)-3-PHENYLPROPANOIC ACID
• DTXSID60455416
• AKOS015962912
• SCHEMBL1486323
• 69056-25-3
• 2-ACETOXY-3-PHENYL-PROPIONICACID
• G86740

• InChIKey： VLUWDAHVYCOUSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O4/c1-8(12)15-10(11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)
• SMILES： CC(=O)OC(CC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 208.07356
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.07355886g/mol
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6